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Compound of Interest

Compound Name: Anti-hepatic fibrosis agent 2

Cat. No.: B12396807 Get Quote

Conclusion
"Anti-hepatic fibrosis [1][2]agent 2" (Compound 6k) represents a promising novel therapeutic

for the [1][2]treatment of liver fibrosis. Its unique mechanism of targeting EWSR1 to i[1]

[2]ndirectly inhibit the pro-fibrotic TGF-β pathway offers a new avenue for drug development in

this area. The preclinical data strongly support its anti-fibrotic efficacy in both in vitro and in vivo

models. Further investigation into the detailed molecular intera[1][2]ctions between Compound

6k, EWSR1, and the TGF-β signaling cascade will be crucial for i[1][2]ts clinical translation.

This technical guide provides a foundational resource for researchers and drug development

professionals interested in this innovative anti-fibrotic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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